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Compound of Interest

Compound Name: Tolfenpyrad

Cat. No.: B1681338 Get Quote

For researchers, scientists, and drug development professionals, understanding the tank-mix

compatibility of Tolfenpyrad with common fungicides is critical for successful and efficient

experimentation. This technical support center provides detailed troubleshooting guides,

frequently asked questions (FAQs), and experimental protocols to address potential issues

encountered during co-application.

Tolfenpyrad, a pyrazole insecticide and acaricide, also exhibits fungicidal properties,

particularly against powdery mildew.[1] Its mode of action involves the inhibition of

mitochondrial electron transport complex I.[2] When considering tank-mixing Tolfenpyrad with

other fungicides, it is crucial to assess their physical, chemical, and biological compatibility to

avoid issues such as product inactivation, phytotoxicity, or reduced efficacy.

Frequently Asked Questions (FAQs)
Q1: Is Tolfenpyrad generally compatible with other fungicides?

A1: Tolfenpyrad can be tank-mixed with many insecticides and fungicides. However, it is

crucial to avoid mixing it with strongly alkaline products, as this can lead to degradation of the

active ingredient.[3] As a general precaution, a physical compatibility test (jar test) should

always be conducted before mixing Tolfenpyrad with other products on a large scale.

Q2: What are the signs of physical incompatibility in a tank-mix?
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A2: Physical incompatibility can manifest as the formation of precipitates, flakes, sludge, or oily

layers in the spray mixture. Other signs include excessive foaming, gelling, or a noticeable

increase in the temperature of the mixture. These issues can lead to clogged spray nozzles

and uneven application, reducing the effectiveness of the treatment.

Q3: Can tank-mixing Tolfenpyrad with a fungicide affect its efficacy or the efficacy of the

partner fungicide?

A3: Yes, this is known as biological incompatibility. While a tank-mix may appear physically

compatible, the chemical interaction between the active ingredients could potentially reduce the

efficacy of one or both products (antagonism) or, in some cases, enhance it (synergism). It is

therefore essential to consult available data or conduct small-scale bioassays to assess the

biological compatibility of a proposed tank-mix.

Q4: Can tank-mixing Tolfenpyrad lead to crop injury (phytotoxicity)?

A4: While Tolfenpyrad has been shown to be safe on a variety of crops when used according

to label directions, the risk of phytotoxicity can increase with certain tank-mix partners,

especially with emulsifiable concentrate (EC) formulations under specific environmental

conditions (e.g., high temperatures, slow drying conditions).[4] It is always recommended to

test the tank-mix on a small area of the target crop before widespread application.

Q5: What is the correct order for mixing Tolfenpyrad with other pesticides in a spray tank?

A5: The general order of mixing, often remembered by the acronym W.A.L.E.S., is as follows:

Wettable powders (WP) and water-dispersible granules (WDG)

Agitate thoroughly

Liquid flowables (F) and suspension concentrates (SC)

Emulsifiable concentrates (EC) - Tolfenpyrad is often formulated as an EC

Solutions (S) and soluble powders (SP)
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Always start with a partially filled tank of water and ensure thorough agitation between the

addition of each product.[5]

Tolfenpyrad Tank-Mix Compatibility with Common
Fungicides
The following table summarizes the known or inferred compatibility of Tolfenpyrad with

common fungicide classes and specific active ingredients. This information is based on publicly

available data and general chemical principles. It is not a substitute for conducting a physical

compatibility jar test and a small-scale phytotoxicity test.
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Fungicide Class Active Ingredient
Compatibility with
Tolfenpyrad

Remarks and
Recommendations

Strobilurins (QoI) Azoxystrobin
Generally Considered

Compatible

No specific

incompatibilities have

been reported. A study

on a ternary

synergistic

composition of

fluopyram,

tolfenpyrad, and

azoxystrobin suggests

chemical compatibility.

Always perform a jar

test.

Pyraclostrobin
Generally Considered

Compatible

No specific

incompatibilities have

been reported. Both

are broad-spectrum

fungicides. A jar test is

recommended.

Trifloxystrobin
Generally Considered

Compatible

No specific

incompatibilities have

been reported. A jar

test is recommended.

Triazoles (DMI) Propiconazole
Generally Considered

Compatible

Studies have

evaluated the

combined efficacy of

Tolfenpyrad and

propiconazole against

powdery mildew,

suggesting biological

compatibility. A jar test

is recommended.
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Tebuconazole
Generally Considered

Compatible

No specific

incompatibilities have

been reported. A jar

test is recommended.

Difenoconazole
Generally Considered

Compatible

No specific

incompatibilities have

been reported. A jar

test is recommended.

SDHIs Boscalid
Generally Considered

Compatible

No specific

incompatibilities have

been reported. A jar

test is recommended.

Fluopyram
Generally Considered

Compatible

A patent for a stable

synergistic pesticidal

composition

containing fluopyram

and tolfenpyrad

indicates compatibility.

A jar test is still

advised.

Multi-site Contact Mancozeb Caution Advised

Tank-mixing with

mancozeb may lead

to phytotoxicity under

cool and wet

conditions.[6][7] A

small-scale

phytotoxicity test is

crucial.

Copper-based

fungicides

Generally

Incompatible

Mixing with copper

fungicides, which can

be alkaline, is

generally not

recommended as it

may reduce the
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efficacy of

Tolfenpyrad.[4][7]

Sulfur Caution Advised

Tank-mixing with

sulfur may increase

the risk of

phytotoxicity,

especially on sensitive

crops and at

temperatures above

80°F.[4]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://plantpathology.mgcafe.uky.edu/sites/plantpathology.ca.uky.edu/files/PPFS-FR-T-29.pdf
http://nicolewarduk.blogspot.com/2014/04/fungicide-tank-mixes-and.html?m=1
https://plantpathology.mgcafe.uky.edu/sites/plantpathology.ca.uky.edu/files/PPFS-FR-T-29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Potential Cause(s) Recommended Action(s)

Formation of precipitate,

flakes, or sludge in the spray

tank.

Physical incompatibility

between Tolfenpyrad and the

tank-mix partner(s). Incorrect

mixing order. Poor water

quality (e.g., high mineral

content, extreme pH).

1. Immediately cease

application. 2. Do not spray the

mixture. 3. Safely dispose of

the tank contents according to

local regulations. 4.

Thoroughly clean the sprayer.

5. In the future, always perform

a jar test before mixing. 6.

Review and follow the correct

mixing order (W.A.L.E.S.). 7.

Use good quality water for

spraying.

Reduced efficacy against

target pests or diseases.

Chemical antagonism between

Tolfenpyrad and the tank-mix

partner. Degradation of an

active ingredient due to

improper pH.

1. Review the compatibility

information for the specific

tank-mix partners. 2. Consider

applying the products

separately. 3. Check the pH of

the spray solution; Tolfenpyrad

should not be in a strongly

alkaline solution. 4. Conduct a

small-scale field trial to

evaluate the biological efficacy

of the tank-mix.

Crop injury (phytotoxicity),

such as leaf burn, spotting, or

stunting.

Chemical interaction between

Tolfenpyrad and the tank-mix

partner, especially with EC

formulations. Application under

stressful environmental

conditions (e.g., high heat,

humidity). Use of certain

adjuvants.

1. Immediately stop

application. 2. Rinse the

affected plants with clean

water if possible. 3. Avoid

applying tank-mixes during

periods of plant stress. 4.

Always conduct a phytotoxicity

test on a small number of

plants before treating the

entire crop. 5. Be cautious

when adding adjuvants to a
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tank-mix that has not been

previously tested.

Experimental Protocols
Physical Compatibility Jar Test
This test is a simple and effective way to determine the physical compatibility of a proposed

tank-mix.

Materials:

A clean, clear glass jar with a lid (at least 1-liter capacity)

Water from the same source that will be used for the actual spray application

The pesticides to be tank-mixed, in their commercial formulations

Pipettes or measuring spoons for accurate measurement

Personal Protective Equipment (PPE) as specified on the product labels

Procedure:

Fill the jar with water to one-half of the final desired volume.

Add the pesticides to the water in the correct mixing order (W.A.L.E.S.), ensuring to

accurately scale down the application rates to the volume of the jar.

After adding each product, cap the jar and invert it 10-15 times to ensure thorough mixing.

After all products have been added, fill the jar to the final volume, cap it, and invert it again

10-15 times.

Let the mixture stand for 15-30 minutes and observe for any signs of physical incompatibility

(e.g., precipitation, layering, gelling).
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If the mixture remains uniform, the products are considered physically compatible. If any

signs of incompatibility are observed, the tank-mix should not be used.

Diagram 1: Experimental workflow for the physical compatibility jar test.

Phytotoxicity Assessment
This protocol outlines a method to evaluate potential crop injury from a Tolfenpyrad tank-mix.

Procedure:

Prepare the desired Tolfenpyrad-fungicide tank-mix according to the procedure established

in the jar test.

Select a small, representative group of healthy, actively growing plants of the target species.

Apply the tank-mix solution to these plants, ensuring thorough coverage, similar to a

standard application.

Treat a separate group of control plants with water only.

Maintain the plants under normal growing conditions.

Visually inspect the treated plants for any signs of phytotoxicity at regular intervals (e.g., 24,

48, and 72 hours after application, and again after 7 days).

Phytotoxicity symptoms may include:

Leaf burn or necrosis

Chlorosis (yellowing)

Stunting or malformation of new growth

Leaf spotting or discoloration

Compare the treated plants to the water-treated control plants. If no adverse effects are

observed, the tank-mix is likely safe for use on a larger scale.
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Diagram 2: Workflow for conducting a phytotoxicity assessment.

By following these guidelines and protocols, researchers can make informed decisions about

tank-mixing Tolfenpyrad with common fungicides, thereby ensuring the integrity and success

of their experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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